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Compound of Interest

Compound Name: (R)-Tco4-peg2-NH2

Cat. No.: B12373879

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing (R)-Tco4-peg2-NH2, a

bifunctional linker, for the surface modification of materials, nanoparticles, and biomolecules.

This linker incorporates a trans-cyclooctene (TCO) group for bioorthogonal click chemistry, a

polyethylene glycol (PEG) spacer to enhance biocompatibility and solubility, and a terminal

amine group for initial surface conjugation.

The primary application of this reagent is to introduce TCO moieties onto a surface of interest.

This TCO-functionalized surface can then be used for the specific and efficient immobilization

of tetrazine-labeled molecules, such as proteins, antibodies, or small molecule drugs, through

the highly rapid and selective inverse-electron-demand Diels-Alder (IEDDA) cycloaddition

reaction.[1][2][3] The PEG linker serves to reduce non-specific binding of proteins and improve

the overall biocompatibility of the modified surface.[4][5]

Key Features:
Bioorthogonal Reactivity: The TCO group reacts specifically with tetrazines, enabling precise

and controlled surface functionalization in complex biological environments.
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Enhanced Biocompatibility: The PEG spacer minimizes immunogenicity and protein

adsorption, crucial for in vivo applications.

Versatile Conjugation: The terminal amine group allows for covalent attachment to a variety

of surfaces functionalized with amine-reactive groups.

Data Presentation
The following tables summarize key quantitative data for the TCO-tetrazine ligation reaction,

which is the cornerstone of this surface modification strategy.

Table 1: Reaction Kinetics of TCO-Tetrazine Ligation

Reactants Rate Constant (k) (M⁻¹s⁻¹) Notes

General TCO-Tetrazine 1 - 1 x 10⁶

Exceptionally fast kinetics

enable reactions at low

concentrations.

ATTO-Tetrazines with TCO up to 1000
The specific dye can influence

reaction rates.

Methyl-substituted tetrazines

with TCO
up to 30,000

Substituents on the tetrazine

ring impact kinetics.

Hydrogen-substituted

tetrazines with TCO
~2000

Table 2: General Reaction Conditions for TCO-Tetrazine Ligation
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Parameter Condition Notes

Reaction pH 6 - 9

Optimal for most TCO-

tetrazine reactions in aqueous

buffers like PBS.

Reaction Temperature
Room Temperature (20-25°C)

or 4°C

Reactions are typically rapid at

room temperature. Lower

temperatures can be used and

may require longer incubation

times.

Reaction Time 10 - 120 minutes

Dependent on reactant

concentrations and specific

TCO/tetrazine pairs.

Experimental Protocols
Here we provide detailed protocols for a two-step surface modification process: 1)

Immobilization of (R)-Tco4-peg2-NH2 onto a surface, and 2) Ligation of a tetrazine-modified

molecule to the TCO-functionalized surface.

Protocol 1: Surface Functionalization with (R)-Tco4-
peg2-NH2
This protocol describes the covalent attachment of the amine-terminated TCO linker to a

surface activated with N-Hydroxysuccinimide (NHS) esters.

Materials:

(R)-Tco4-peg2-NH2

NHS-ester activated surface (e.g., nanoparticle, sensor chip, microplate)

Amine-free reaction buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.2-8.0)

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
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Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Washing buffer (e.g., PBS with 0.05% Tween-20)

Procedure:

Prepare (R)-Tco4-peg2-NH2 Stock Solution: Immediately before use, dissolve (R)-Tco4-
peg2-NH2 in anhydrous DMF or DMSO to a concentration of 10-20 mM.

Surface Preparation: Ensure the NHS-ester activated surface is clean and dry. If the surface

is in a buffer, exchange it with the amine-free reaction buffer.

Conjugation Reaction:

Dilute the (R)-Tco4-peg2-NH2 stock solution in the reaction buffer to the desired final

concentration (e.g., 1-5 mM).

Add the (R)-Tco4-peg2-NH2 solution to the NHS-ester activated surface.

Incubate for 1-2 hours at room temperature with gentle agitation.

Quenching: Add the quenching buffer to a final concentration of 50-100 mM and incubate for

15-30 minutes at room temperature to deactivate any unreacted NHS esters.

Washing: Wash the surface thoroughly with the washing buffer (3-5 times) to remove

unreacted linker and quenching buffer.

Storage: The TCO-functionalized surface is now ready for reaction with a tetrazine-modified

molecule. Store the surface in a suitable buffer at 4°C if not used immediately.

Protocol 2: TCO-Tetrazine Ligation on a Functionalized
Surface
This protocol details the immobilization of a tetrazine-labeled molecule (e.g., protein, antibody)

onto the TCO-functionalized surface.

Materials:
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TCO-functionalized surface (from Protocol 1)

Tetrazine-labeled molecule of interest

Reaction Buffer (e.g., PBS, pH 6.0-7.5)

Washing Buffer (e.g., PBS with 0.05% Tween-20)

Procedure:

Prepare Tetrazine-labeled Molecule Solution: Dissolve or dilute the tetrazine-labeled

molecule in the reaction buffer to the desired concentration (e.g., 10-100 µM).

Ligation Reaction:

Add the tetrazine-labeled molecule solution to the TCO-functionalized surface.

Incubate for 30-60 minutes at room temperature with gentle agitation. The reaction

progress can be monitored by the disappearance of the characteristic pink/red color of the

tetrazine.

Washing: Wash the surface extensively with the washing buffer (3-5 times) to remove any

unbound tetrazine-labeled molecules.

Final Product: The surface is now modified with the molecule of interest and is ready for

downstream applications.

Visualizations

Step 1: Surface Activation Step 2: Linker Immobilization Step 3: Bioorthogonal Ligation
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Caption: Workflow for surface modification using (R)-Tco4-peg2-NH2.
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Caption: Detailed experimental workflow for surface modification.
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Caption: Inverse-electron-demand Diels-Alder (IEDDA) reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12373879/docs#application-notes-and-protocols-for-
surface-modification-using-r-tco4-peg2-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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